Cas no 1639978-21-4 (6-bromo-2-chloro-pyridine-3,4-diamine)

6-Bromo-2-chloro-pyridine-3,4-diamine is a halogenated diaminopyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its distinct bromo and chloro substituents enhance reactivity, facilitating selective functionalization in heterocyclic chemistry. The presence of two amine groups at the 3- and 4-positions offers versatile sites for further derivatization, making it a valuable intermediate in the development of active compounds. The compound’s stability under standard conditions ensures reliable handling and storage. Its structural features are particularly advantageous in the synthesis of complex molecules, including potential drug candidates and specialty chemicals, where precise substitution patterns are critical.

6-bromo-2-chloro-pyridine-3,4-diamine structure

1639978-21-4 structure

Product Name:6-bromo-2-chloro-pyridine-3,4-diamine

CAS No:1639978-21-4

MF:C₅H₅BrClN₃

MW:222.470298528671

CID:4612360

PubChem ID:23037398

Update Time:2025-10-24

6-bromo-2-chloro-pyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

- 3,4-Pyridinediamine, 6-bromo-2-chloro-
- 6-bromo-2-chloro-pyridine-3,4-diamine
- SY322614
- DB-095461
- MFCD28405393
- PS-17621
- 1639978-21-4
- 6-bromo-2-chloropyridine-3,4-diamine
- UUMCLPNMUYYBPR-UHFFFAOYSA-N
- SCHEMBL4596400
- Inchi： 1S/C5H5BrClN3/c6-3-1-2(8)4(9)5(7)10-3/h1H,9H2,(H2,8,10)
- InChI Key： UUMCLPNMUYYBPR-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC(Br)=CC(N)=C1N

Computed Properties

Exact Mass: 220.93554g/mol
Monoisotopic Mass: 220.93554g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 64.9Å²

6-bromo-2-chloro-pyridine-3,4-diamine Pricemore >>

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Alichem	A029197710-1g	6-Bromo-2-chloropyridine-3,4-diamine	1639978-21-4	97%	1g	$863.55	2022-04-02
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eNovation Chemicals LLC	Y1231704-1G	6-bromo-2-chloro-pyridine-3,4-diamine	1639978-21-4	97%	1g	$840	2024-07-21
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eNovation Chemicals LLC	Y1231704-10G	6-bromo-2-chloro-pyridine-3,4-diamine	1639978-21-4	97%	10g	$4220	2024-07-21
eNovation Chemicals LLC	Y1231704-25G	6-bromo-2-chloro-pyridine-3,4-diamine	1639978-21-4	97%	25g	$7340	2023-05-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1693750-250mg	6-Bromo-2-chloropyridine-3,4-diamine	1639978-21-4	98%	250mg	￥4016	2023-04-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1693750-500mg	6-Bromo-2-chloropyridine-3,4-diamine	1639978-21-4	98%	500mg	￥6090	2023-04-10
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